Cas no 2940879-33-2 (tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate)

• Product Name: tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate
• CAS No: 2940879-33-2
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 6800776
• PubChem ID: 170907514
• Update Time: 2025-08-04

tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate
• G14943
• 2940879-33-2

• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-7-6-11(12,13)5-4-8(7)15/h7-8,15H,4-6H2,1-3H3,(H,14,16)/t7-,8-/m1/s1
• InChI Key： NUBQBGFRZIMILS-HTQZYQBOSA-N
• SMILES： FC1(CC[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate

Comprehensive Guide to tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate (CAS No. 2940879-33-2)

tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate (CAS No. 2940879-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a carbamate derivative, features a cyclohexyl ring with difluoro and hydroxy substituents, making it a valuable intermediate in drug discovery and development. Its unique structural properties contribute to its versatility in synthetic applications.

The tert-butyl group in this molecule enhances its stability, while the carbamate functionality provides reactivity for further chemical modifications. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of enzyme inhibitors and receptor modulators. The presence of fluorine atoms is noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability, a hot topic in modern medicinal chemistry.

One of the most searched questions about tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate is its role in peptide synthesis and prodrug design. Recent studies highlight its utility in protecting amine groups during multi-step syntheses, a technique widely used in the production of pharmaceutical intermediates. The compound's trans configuration and chirality also make it relevant for asymmetric synthesis, addressing the growing demand for enantiomerically pure drugs.

From an industrial perspective, the scalability of tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate production is a key consideration. Manufacturers are optimizing routes to achieve high yields while minimizing environmental impact, aligning with the green chemistry trends dominating the chemical sector. The compound's solubility in common organic solvents and its crystalline properties facilitate purification processes, which is crucial for maintaining quality in large-scale applications.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the structural integrity and purity of the material, essential parameters for research and commercial use. The thermal stability of tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate has also been investigated, with data suggesting excellent compatibility with various reaction conditions.

In the context of intellectual property, several patents mention derivatives of tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate, particularly in applications related to central nervous system therapeutics and anti-inflammatory agents. This reflects the compound's potential in addressing current healthcare challenges, including neurological disorders and chronic inflammation - areas receiving substantial research funding globally.

The global market for fine chemicals like tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate continues to expand, driven by the pharmaceutical industry's need for high-purity intermediates. Suppliers are increasingly focusing on GMP-compliant production to meet regulatory standards, especially for compounds intended for clinical research applications. The compound's shelf life and storage conditions are frequently queried topics, with recommendations typically suggesting protection from moisture and storage at controlled temperatures.

Recent advancements in flow chemistry have opened new possibilities for the efficient synthesis of tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate and similar compounds. This continuous manufacturing approach aligns with the industry's shift toward process intensification and automation, topics generating significant interest in chemical engineering circles. The compound's molecular characteristics make it particularly suitable for such innovative production methods.

For researchers working with tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate, understanding its reactivity patterns is crucial. The hydroxy group offers opportunities for further derivatization, while the carbamate moiety can participate in various bond-forming reactions. These properties contribute to its popularity in combinatorial chemistry and library synthesis for drug discovery programs.

Quality control protocols for tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate typically specify limits for residual solvents and impurities, reflecting the pharmaceutical industry's stringent requirements. Analytical method development for this compound remains an active area of research, with particular focus on chiral purity assessment given its stereochemical complexity.

Environmental fate studies of tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate are becoming increasingly important as regulatory bodies emphasize sustainability in chemical production. The compound's biodegradability and potential ecotoxicological effects are subjects of ongoing investigation, addressing concerns raised by the green chemistry movement.

In academic settings, tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate serves as an excellent example for teaching advanced concepts in organic synthesis and stereochemistry. Its synthesis demonstrates important principles of protective group chemistry and fluorine introduction strategies, making it valuable for graduate-level chemistry education.

The future outlook for tert-butyl N-[trans-5,5-difluoro-2-hydroxy-cyclohexyl]carbamate appears promising, with potential applications expanding into material science and agrochemical research. Its unique combination of fluorine substitution and functional group diversity positions it as a versatile scaffold for developing novel compounds across multiple industries.